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Compound of Interest

Compound Name: Ethyl vanillin isobutyrate

Cat. No.: B070703

An In-depth Technical Guide to Ethyl Vanillin
Isobutyrate

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of ethyl vanillin isobutyrate. The information is intended for researchers,
scientists, and professionals in the fields of drug development, flavor and fragrance chemistry,
and materials science.

Chemical Structure and Identification

Ethyl vanillin isobutyrate, systematically known as (2-ethoxy-4-formylphenyl) 2-
methylpropanoate, is a synthetic aromatic compound.[1][2] Its structure is characterized by a
benzaldehyde core substituted with an ethoxy group at the 3-position and an isobutyrate group
at the 4-position.[1][2] This modification of ethyl vanillin enhances its stability.

Key Identifiers:
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Identifier Value
2-ethoxy-4-formylphenyl) 2-
IUPAC Name ( Y ylpheny)
methylpropanoate[1][2]
CAS Number 188417-26-7[2]

Molecular Formula

C13H1604[2]

Molecular Weight 236.26 g/mol [2]
SMILES CCOC1=C(C=CC(=C1)C=0)0C(=0)C(C)C[2]
InChl Key BTCQMCOBMIXUCG-UHFFFAOYSA-N[2]

Chemical Structure Diagram:
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Synthesis of Ethyl Vanillin Isobutyrate via Isobutyric Anhydride

Ethyl Vanillin Csobutyric Anhydride)

Reaction
(60-120 °C)

Work-up
(Addition of Methanol/Water or Ethanol/Water,
Crystallization)

Ethyl Vanillin Isobutyrate
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Synthesis of Ethyl Vanillin Isobutyrate via Isobutyryl Chloride

Ethyl Vanillin Isobutyryl Chloride

Reaction
(Room Temperature)

Work-up
(Washing, Solvent Removal,
Vacuum Distillation)

Ethyl Vanillin Isobutyrate
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Relationship between Properties and Applications

Chemical Structure
(Ethoxy and Isobutyrate Groups)

Physicochemical Properties
(Sweet/Creamy Aroma, Enhanced Stability)

Applications

Flavoring Agent Fragrance Ingredient
(Food and Beverages) (Perfumery and Cosmetics)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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